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Compound of Interest

Compound Name: Altenuene-d3

Cat. No.: B15559568

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on sourcing Altenuene-d3
for research purposes. It includes a list of suppliers, detailed chemical and physical properties,

a complete synthesis protocol, and methodologies for key biological assays. Additionally, this

guide features visualizations of the chemical synthesis workflow and a potential biological

signaling pathway to aid in experimental design and data interpretation.

Sourcing Altenuene-d3 and Related Isotopologues
For researchers requiring isotopically labeled Altenuene for use as an internal standard in mass

spectrometry-based analyses or other tracer studies, several reputable suppliers offer

Altenuene-d3 and its d6 analogue. The availability, format, and catalog numbers are

summarized below.
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Supplier Product Name Catalog Number Format

HPC Standards
D3-(-)-Altenuene

solution
685011

100 µg/mL in

Acetonitrile

D6-(-)-Altenuene

solution
680429

100 µg/mL in

Acetonitrile

Endotherm (-)-Altenuene-d3 ENC177 Solid

Sigma-Aldrich

(TraceCERT®)

Altenuene-(methoxy-

d3, methyl-d3)

solution

73593 20 µg/g in Acetonitrile

Cayman Chemical (-)-Altenuene 21130 ≥98% Solid

Santa Cruz

Biotechnology
(−)-Altenuene sc-202325 Solid

Toronto Research

Chemicals
(-)-Altenuene A575740 Solid

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Altenuene and its deuterated

analogue is critical for experimental design, including solvent selection and storage conditions.

Property (-)-Altenuene (-)-Altenuene-d3

Molecular Formula C₁₅H₁₆O₆ C₁₅H₁₃D₃O₆

Molecular Weight 292.28 g/mol 295.30 g/mol

CAS Number 889101-41-1[1] Not available

Purity ≥98%[1] >97%

Appearance White to off-white powder White solid

Solubility
Soluble in Acetone (10 mg/mL)

[1]

Soluble in Acetonitrile,

Methanol

Storage -20°C[2] -20°C
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Chemical Synthesis of (-)-Altenuene-d3
The first total synthesis of (-)-Altenuene-d3 was reported by Sebald et al. in 2019, providing a

viable route for laboratories equipped for organic synthesis to produce this valuable research

compound.[3] The synthesis is a multi-step process starting from commercially available D-(−)-

quinic acid.

Experimental Protocol: Total Synthesis
This protocol is adapted from Sebald, M. A., et al. (2019). Molecules, 24(24), 4563.[3]

Materials:

D-(−)-quinic acid

Iodomethane-d3 (99.5 atom% D)

Various organic solvents (THF, Dioxane, DCM, Methanol, Acetic Acid)

Reagents for Suzuki coupling (e.g., Pd(dppf)Cl₂·CH₂Cl₂)

Reagents for protecting group chemistry

Standard laboratory glassware and purification equipment (flash chromatography, HPLC)

Workflow Diagram:
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Figure 1: Chemical Synthesis Workflow of (-)-Altenuene-d3
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Figure 1: Chemical Synthesis Workflow of (-)-Altenuene-d3
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Step-by-Step Procedure:

Synthesis of the Bromo Enone Intermediate: The chiral bromo enone core is synthesized

from D-(−)-quinic acid over several steps as previously described in the literature.

Synthesis of the Deuterated Boronate (4b):

Regioselectively alkylate the 4-hydroxy group of a suitable precursor with iodomethane-d3

to introduce the deuterated methyl group.[3]

Convert the resulting deuterated compound into the corresponding boronate ester using

Pinacolborane and a Palladium catalyst.[3]

Suzuki Coupling:

Couple the bromo enone intermediate with the deuterated boronate (4b) using a Palladium

catalyst (e.g., Pd(dppf)Cl₂·CH₂Cl₂) in a THF/water solvent system at 70 °C.[3] This

reaction forms the carbon-carbon bond that links the two key fragments of the molecule.

Deprotection:

Remove the protecting groups from the coupled product by heating in a mixture of acetic

acid and water.[3]

Purification:

Purify the final product, (-)-Altenuene-d3, using reverse-phase column chromatography.

Biological Activity and Experimental Protocols
Altenuene exhibits a range of biological activities, including antioxidant, cholinesterase

inhibitory, and cytotoxic effects.[1] Detailed protocols for assessing these activities are provided

below.

Cytotoxicity Assessment (MTT Assay)
The MTT assay is a colorimetric method used to assess cell viability by measuring the

metabolic activity of mitochondria.
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Protocol:

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Treat the cells with various concentrations of Altenuene-d3 for a

specified duration (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) to each well and incubate for 2-4 hours.

Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization

buffer) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570

nm using a microplate reader. The intensity of the purple color is proportional to the number

of viable cells.

Antioxidant Activity (DPPH Assay)
The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method for evaluating the free

radical scavenging activity of a compound.

Protocol:

Prepare DPPH Solution: Prepare a stock solution of DPPH in a suitable solvent like

methanol.

Reaction Mixture: In a 96-well plate, add different concentrations of Altenuene-d3 to the

DPPH solution.

Incubation: Incubate the plate in the dark at room temperature for a defined period (e.g., 30

minutes).

Absorbance Measurement: Measure the absorbance of the reaction mixture at 517 nm. A

decrease in absorbance indicates a higher radical scavenging activity.
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Acetylcholinesterase Inhibition Assay (Ellman's Method)
This assay measures the activity of acetylcholinesterase (AChE) and its inhibition by test

compounds.

Protocol:

Reaction Mixture: In a 96-well plate, prepare a reaction mixture containing phosphate buffer,

DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)), and the test compound (Altenuene-d3) at

various concentrations.

Enzyme Addition: Add acetylcholinesterase to initiate the reaction.

Substrate Addition: Add the substrate, acetylthiocholine iodide. The hydrolysis of

acetylthiocholine by AChE produces thiocholine, which reacts with DTNB to form a yellow-

colored product.

Kinetic Measurement: Measure the increase in absorbance at 412 nm over time using a

microplate reader. The rate of color change is proportional to the AChE activity.

Potential Signaling Pathway
While the precise signaling pathways affected by Altenuene are still under investigation, studies

on related Alternaria mycotoxins suggest potential mechanisms of action, particularly in the

context of cytotoxicity. These toxins have been shown to induce apoptosis through the

mitochondrial pathway. A simplified representation of a potential apoptosis pathway that could

be influenced by Altenuene is shown below.
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Figure 2: Potential Apoptosis Signaling Pathway Influenced by Altenuene
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Figure 2: Potential Apoptosis Signaling Pathway Influenced by Altenuene
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This diagram illustrates a hypothetical mechanism where Altenuene induces mitochondrial

stress, leading to the release of cytochrome c. This, in turn, activates the caspase cascade,

culminating in programmed cell death or apoptosis. Further research is required to fully

elucidate the specific molecular targets of Altenuene within this and other cellular pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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